Cas no 2095411-08-6 (2-(3-ethynylphenyl)propan-2-amine hydrochloride)

• Product Name: 2-(3-ethynylphenyl)propan-2-amine hydrochloride
• CAS No: 2095411-08-6
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 4637716
• Update Time: 2025-06-15

2-(3-ethynylphenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-ethynyl-α,α-dimethyl-, hydrochloride (1:1)
• 2-(3-ethynylphenyl)propan-2-amine hydrochloride

• Inchi： 1S/C11H13N.ClH/c1-4-9-6-5-7-10(8-9)11(2,3)12;/h1,5-8H,12H2,2-3H3;1H
• InChI Key： VMXUUDORCZSBLL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C#C)C=1)(N)(C)C.Cl

Additional information on 2-(3-ethynylphenyl)propan-2-amine hydrochloride

Comprehensive Overview of 2-(3-ethynylphenyl)propan-2-amine hydrochloride (CAS No. 2095411-08-6)

The compound 2-(3-ethynylphenyl)propan-2-amine hydrochloride (CAS No. 2095411-08-6) is a chemically synthesized molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This hydrochloride salt derivative features a unique ethynylphenyl moiety, which contributes to its distinct chemical properties and reactivity. Researchers are particularly interested in its structural characteristics, as the propan-2-amine backbone combined with the ethynyl group offers versatile functionalization opportunities.

In the context of modern drug discovery, 2-(3-ethynylphenyl)propan-2-amine hydrochloride is often explored for its potential as a building block in the synthesis of novel therapeutic agents. Its amine hydrochloride form enhances solubility, making it suitable for various experimental protocols. The compound’s CAS No. 2095411-08-6 is frequently referenced in academic publications and patent filings, underscoring its relevance in cutting-edge research. Recent studies have highlighted its utility in designing molecules with targeted biological activity, aligning with the growing demand for precision medicine.

From a material science perspective, the ethynyl group in 2-(3-ethynylphenyl)propan-2-amine hydrochloride enables click chemistry applications, a hot topic in nanotechnology and polymer science. This aligns with the rising interest in clickable compounds for creating advanced materials with tailored properties. The compound’s ability to participate in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions makes it a valuable tool for researchers developing smart coatings, drug delivery systems, and biosensors.

Environmental and safety considerations are also critical when discussing 2-(3-ethynylphenyl)propan-2-amine hydrochloride. While it is not classified as a hazardous substance under current regulations, proper handling protocols are recommended to ensure workplace safety. The compound’s stability and compatibility with common laboratory solvents further enhance its appeal for industrial and academic use. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener synthesis routes for such amine hydrochloride derivatives.

The growing popularity of 2-(3-ethynylphenyl)propan-2-amine hydrochloride in scientific circles has led to an increase in online searches for its CAS No. 2095411-08-6, solubility data, and synthetic procedures. Frequently asked questions include its melting point, storage conditions, and compatibility with other reagents. Addressing these queries, studies confirm that the compound exhibits moderate thermal stability and should be stored in a cool, dry environment to maintain its integrity over time.

In summary, 2-(3-ethynylphenyl)propan-2-amine hydrochloride (CAS No. 2095411-08-6) represents a versatile and scientifically significant compound with broad applicability. Its unique ethynylphenyl and amine hydrochloride functionalities make it a valuable asset in both pharmaceutical and material science research. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain a focal point in interdisciplinary studies.